2-(3-bromo-4-methoxyphenyl)-1,3-diphenylimidazolidine

• IUPAC Name: 2-(3-bromo-4-methoxyphenyl)-1,3-diphenylimidazolidine
• InChI: InChI=1S/C22H21BrN2O/c1-26-21-13-12-17(16-20(21)23)22-24(18-8-4-2-5-9-18)14-15-25(22)19-10-6-3-7-11-19/h2-13,16,22H,14-15H2,1H3
• InChI Key: FYFUTFXQLONNOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2N(CCN2C3=CC=CC=C3)C4=CC=CC=C4)Br
• Molecular Formula: C22H21BrN2O
• Molecular Weight: 409.3 g/mol

Description

2-(3-Bromo-4-methoxyphenyl)-1,3-diphenylimidazolidine is an organic compound that belongs to the class of imidazolidines This compound is characterized by the presence of a bromine atom and a methoxy group attached to a phenyl ring, along with two phenyl groups attached to the imidazolidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-bromo-4-methoxyphenyl)-1,3-diphenylimidazolidine typically involves the reaction of 3-bromo-4-methoxybenzaldehyde with diphenylamine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions, often involving heating and the use of solvents such as ethanol or methanol. The product is then purified through recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the compound meets the required standards for various applications.

Chemical Reactions Analysis

Types of Reactions

2-(3-Bromo-4-methoxyphenyl)-1,3-diphenylimidazolidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in ethanol.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of derivatives with different functional groups replacing the bromine atom.

Scientific Research Applications

2-(3-Bromo-4-methoxyphenyl)-1,3-diphenylimidazolidine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(3-bromo-4-methoxyphenyl)-1,3-diphenylimidazolidine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-(3-Bromo-4-methoxyphenyl)-3-nitropyridine: Similar in structure but contains a nitro group instead of the imidazolidine ring.

3-Bromo-4-methoxyphenethylamine: Contains a similar phenyl ring with bromine and methoxy substituents but lacks the imidazolidine ring.

Uniqueness

2-(3-Bromo-4-methoxyphenyl)-1,3-diphenylimidazolidine is unique due to the presence of the imidazolidine ring, which imparts distinct chemical and biological properties